Cas no 2229345-22-4 (tert-butyl N-{4-1-(2-aminoethyl)cyclopropylphenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(2-aminoethyl)cyclopropylphenyl}carbamate
• CAS No: 2229345-22-4
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 6259513
• PubChem ID: 165753390
• Update Time: 2025-05-20

tert-butyl N-{4-1-(2-aminoethyl)cyclopropylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(2-aminoethyl)cyclopropylphenyl}carbamate
• EN300-1876991
• 2229345-22-4
• tert-butyl N-{4-[1-(2-aminoethyl)cyclopropyl]phenyl}carbamate

• Inchi： 1S/C16H24N2O2/c1-15(2,3)20-14(19)18-13-6-4-12(5-7-13)16(8-9-16)10-11-17/h4-7H,8-11,17H2,1-3H3,(H,18,19)
• InChI Key： MUCLERKIVRMIMF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C1(CCN)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-1-(2-aminoethyl)cyclopropylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-1-(2-aminoethyl)cyclopropylphenyl}carbamate (CAS No. 2229345-22-4)

tert-butyl N-{4-1-(2-aminoethyl)cyclopropylphenyl}carbamate (CAS No. 2229345-22-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its IUPAC name, features a unique molecular structure combining a cyclopropyl ring, an aminoethyl group, and a tert-butyl carbamate moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

In recent years, the demand for tert-butyl N-{4-1-(2-aminoethyl)cyclopropylphenyl}carbamate has surged due to its potential applications in targeted drug delivery and enzyme inhibition. Researchers are particularly interested in its role as a protease inhibitor, a class of compounds widely studied for their therapeutic potential in treating viral infections and metabolic disorders. The compound's CAS No. 2229345-22-4 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the key features of this compound is its cyclopropylphenyl backbone, which enhances its stability and bioavailability. This structural attribute aligns with current trends in small molecule drug design, where researchers prioritize compounds with improved pharmacokinetic properties. Additionally, the tert-butyl carbamate group serves as a protective moiety, enabling selective reactions in multi-step synthetic pathways. Such characteristics make it a versatile building block for peptide mimetics and heterocyclic derivatives.

The synthesis of tert-butyl N-{4-1-(2-aminoethyl)cyclopropylphenyl}carbamate typically involves multi-step organic reactions, including amide coupling and cyclopropanation. These methods are optimized to achieve high yields and purity, critical for its use in high-throughput screening assays. Recent advancements in green chemistry have also explored eco-friendly alternatives for its production, addressing the industry's shift toward sustainable practices.

From a commercial perspective, CAS No. 2229345-22-4 is listed in catalogs of leading chemical suppliers, catering to pharmaceutical and biotechnology sectors. Its pricing and availability are often discussed in forums focused on bulk API procurement, highlighting its economic significance. Furthermore, the compound's patent landscape is closely monitored, as it may hold potential for proprietary drug formulations.

In summary, tert-butyl N-{4-1-(2-aminoethyl)cyclopropylphenyl}carbamate (CAS No. 2229345-22-4) represents a cutting-edge tool in modern chemistry and drug development. Its structural ingenuity and functional versatility position it as a focal point for ongoing research, particularly in the realms of therapeutic innovation and molecular engineering. As scientific inquiries into its applications expand, this compound is poised to play a pivotal role in advancing precision medicine.